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Compound of Interest

Compound Name: Ethane-d5-thiol

CAS No.: 61260-03-5

Cat. No.: B1422649 Get Quote

Advanced Isotopic Labeling for Proteomics & Surface
Science
Executive Summary
Ethane-d5-thiol (C₂D₅SH) is a high-purity, stable isotope-labeled reagent primarily used to

introduce a distinctive mass or vibrational signature into organic molecules and surfaces.

Unlike generic deuterated solvents, this compound serves as an active functionalizing agent.

Its utility is anchored in two high-impact research sectors:

Quantitative Phosphoproteomics: It acts as a nucleophile in Beta-Elimination/Michael

Addition (BEMA) chemistry, allowing for the stable isotopic labeling of phosphorylated serine

and threonine residues. This enables relative quantification of phosphorylation states

between biological samples (e.g., Healthy vs. Diseased) via Mass Spectrometry.

Surface Science (SAMs): It forms Self-Assembled Monolayers on gold where the C-D bonds

vibrate in a "silent region" (2000–2200 cm⁻¹), allowing researchers to probe surface

orientation and dynamics without interference from C-H signals in the background

environment.
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Property Specification

CAS Number 61260-03-5

Formula CD₃CD₂SH

Molecular Weight 67.16 g/mol

Isotopic Purity ≥ 98 atom % D

Boiling Point 35 °C (Highly Volatile)

Density ~0.9 g/mL

Solubility
Soluble in organic solvents (ACN, MeOH,

DCM); limited water solubility.

Hazards Stench (Mercaptan), Flammable Liquid.

Core Application: Quantitative Phosphoproteomics
(BEMA Method)
The Challenge
Phosphorylation is a transient and labile modification. Direct analysis by Mass Spectrometry

(MS) is difficult because the phosphate group often falls off (neutral loss) during ionization, and

ionization efficiency is poor.

The Solution: Chemical Replacement
The Beta-Elimination/Michael Addition (BEMA) strategy replaces the labile phosphate group

with a stable thioether tag. By using Ethane-d5-thiol for one sample and Ethanethiol (d0) for

another, two biological states can be mixed and quantified simultaneously.

Mechanism of Action
Beta-Elimination: Under alkaline conditions (Ba(OH)₂), phosphoserine (pSer) and

phosphothreonine (pThr) undergo elimination to form Dehydroalanine (Dha) and

Dehydrobutyrine (Dhb), respectively.
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Michael Addition: The thiol nucleophile (Ethane-d5-thiol) attacks the double bond of

Dha/Dhb, forming a stable S-ethyl-d5-cysteine or S-ethyl-d5-beta-methylcysteine residue.

Visualization: The BEMA Pathway
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Caption: Conversion of labile phosphoserine to a stable, isotopically labeled thioether for MS

quantification.

Experimental Protocol: Differential Labeling
Reagents:

Sample A (Control): Label with Ethanethiol (d0).

Sample B (Treated): Label with Ethane-d5-thiol (d5).

Reaction Buffer: 20 mM Ba(OH)₂ (freshly prepared), degassed.

Step-by-Step Workflow:

Digestion: Digest protein extracts with Trypsin to generate peptides.

Elimination: Resuspend dried peptides in Reaction Buffer containing 20 mM Ba(OH)₂.

Addition:

Add excess Ethanethiol (d0) to Sample A.

Add excess Ethane-d5-thiol (d5) to Sample B.
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Note: Perform in a fume hood due to stench.

Incubation: Incubate at 37°C for 1 hour under N₂ atmosphere (prevents oxidation).

Quenching: Acidify with 5% Formic Acid to stop the reaction.

Mixing: Combine Sample A and Sample B in a 1:1 ratio.

Analysis: Analyze via LC-MS/MS.

Result: Phosphorylated peptides will appear as doublets separated by 5.03 Da (mass

difference between C₂H₅ and C₂D₅).

Interpretation: The ratio of the d0/d5 peak intensities indicates the relative phosphorylation

level.

Secondary Application: Surface Science (Vibrational
Spectroscopy)
The Concept: The "Silent Window"
In Sum Frequency Generation (SFG) or IR spectroscopy, the C-H stretching region (2800–

3000 cm⁻¹) is often crowded with signals from the protein, solvent, or substrate backbone.

Ethane-d5-thiol is used to form Self-Assembled Monolayers (SAMs) on gold. The C-D stretch

occurs at 2100–2200 cm⁻¹, a region typically devoid of other signals in biological or organic

systems. This allows researchers to:

Monitor the orientation of the ethyl tail group specifically.

Use the d5-thiol as a "diluent" to isolate single-molecule dynamics of hydrogenated species

embedded in the monolayer.

Protocol: d5-SAM Formation on Gold
Substrate Prep: Clean gold-coated slides (Au 111) with UV/Ozone or Piranha solution

(Caution: Explosive).
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Solution: Prepare a 1 mM solution of Ethane-d5-thiol in absolute ethanol.

Incubation: Immerse the gold substrate in the solution for 12–24 hours at room temperature.

Mechanism:[1][2][3][4][5] The sulfur atom coordinates to the gold (Au-S bond), and the

ethyl-d5 chains pack via van der Waals forces.

Rinse: Remove substrate and rinse copiously with ethanol to remove unbound thiol.

Dry: Dry under a stream of high-purity Nitrogen.

Measurement: Analyze immediately using SFG or FTIR.

Technical Considerations & Troubleshooting
Issue Cause Solution

Low Yield (Proteomics) Oxidation of Thiol

Perform all reactions under N₂

or Ar gas. Use TCEP if

necessary to keep thiols

reduced.

Side Reactions O-Glycosylation

O-GlcNAc modifications can

also undergo beta-elimination.

Verify phosphorylation via

phosphatase treatment

controls.

Stench Volatility

Use a bleach trap (sodium

hypochlorite) to neutralize

excess thiol waste before

disposal.

Scrambling H/D Exchange

The C-D bonds in the ethyl

group are non-exchangeable

under standard conditions.

Avoid extreme temperatures

(>100°C) in acidic media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Ethane-d5-thiol in Research &
Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422649#what-is-ethane-d5-thiol-used-for-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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